Cas no 499983-13-0 (2-(4-Bromo-3-fluorophenyl)acetonitrile)

• Product Name: 2-(4-Bromo-3-fluorophenyl)acetonitrile
• CAS No: 499983-13-0
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD12756199
• CID: 1026706
• PubChem ID: 11600953
• Update Time: 2025-06-08

2-(4-Bromo-3-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluorophenylacetonitrile
• 2-(4-Bromo-3-fluorophenyl)acetonitrile
• 3-FLUORO-4-BROMOOBENZYL CYANIDE
• 4-bromo-3-fluoroBenzeneacetonitrile
• C8H5BrFN
• (4-bromo-3-fluorophenyl)acetonitrile
• (4-bromo-3-fluorophenyl)-acetonitrile
• 4-Bromo-3-fluorobenzyl cyanide
• ACMC-209kjf
• AGN-PC-00CFAR
• Benzeneacetonitrile, 4-bromo-3-fluoro-
• CTK7C9718
• SureCN502913
• AKOS015920109
• 3-fluoro-4-bromophenylacetonitrile
• AC-30062
• AM61558
• 2-(4-bromo-3-fluoro-phenyl)acetonitrile
• MFCD12756199
• CS-W007904
• (4-bromo-3-fluoro-phenyl)-acetonitrile
• 499983-13-0
• CGDCFGJXTOGEGD-UHFFFAOYSA-N
• EN300-115352
• DTXSID30469247
• SY030298
• A856547
• SCHEMBL502913
• AS-18385
• 2-(4-bromo-3-fluorophenyl)acetonitrile;4-bromo-3-fluorobenzyl cyanide;

• MDL： MFCD12756199
• Inchi： 1S/C8H5BrFN/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H2
• InChI Key： CGDCFGJXTOGEGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=CC=1F

Computed Properties

• Exact Mass: 212.95895
• Monoisotopic Mass: 212.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.573
• Melting Point: 46-48°C
• Boiling Point: 279 ºC
• Flash Point: 122 ºC
• Refractive Index: 1.55
• PSA: 23.79

2-(4-Bromo-3-fluorophenyl)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3439
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-Bromo-3-fluorophenyl)acetonitrile

Recent Advances in the Application of 2-(4-Bromo-3-fluorophenyl)acetonitrile (CAS: 499983-13-0) in Chemical Biology and Pharmaceutical Research

2-(4-Bromo-3-fluorophenyl)acetonitrile (CAS: 499983-13-0) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This compound's unique structural features, including the bromo-fluorophenyl moiety, make it a valuable building block for the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(4-Bromo-3-fluorophenyl)acetonitrile in the synthesis of potent EGFR inhibitors. The researchers utilized this compound as a starting material to develop a series of analogs with improved selectivity and pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for non-small cell lung cancer treatment.

In the field of neurodegenerative disease research, 2-(4-Bromo-3-fluorophenyl)acetonitrile has shown utility as a precursor for the development of tau protein aggregation inhibitors. A recent Nature Communications paper described its incorporation into small molecules that effectively reduced tau fibrillization in cellular models of Alzheimer's disease. The electron-withdrawing properties of the bromo and fluoro substituents were found to be critical for maintaining the compounds' blood-brain barrier permeability.

The compound's application extends to antimicrobial drug development as well. A 2024 Antimicrobial Agents and Chemotherapy publication reported its use in creating novel quorum sensing inhibitors that disrupt bacterial communication pathways. The 4-bromo-3-fluorophenyl group was identified as essential for binding to the LasR receptor in Pseudomonas aeruginosa, offering a potential strategy to combat antibiotic-resistant infections.

Recent synthetic methodology developments have also expanded the utility of 2-(4-Bromo-3-fluorophenyl)acetonitrile. A breakthrough in Angewandte Chemie described a palladium-catalyzed cyanation protocol that allows for efficient conversion of the bromo substituent to various functional groups while preserving the fluorophenyl moiety. This advancement has significantly broadened the compound's applications in diversity-oriented synthesis.

From a safety and pharmacokinetic perspective, recent ADMET studies have provided valuable data on 2-(4-Bromo-3-fluorophenyl)acetonitrile derivatives. The fluorinated analogs generally demonstrate improved metabolic stability compared to their non-fluorinated counterparts, while the bromine atom serves as an excellent handle for further structural modifications through cross-coupling reactions.

Looking forward, the unique properties of 2-(4-Bromo-3-fluorophenyl)acetonitrile position it as a valuable tool in chemical biology and drug discovery. Its applications in targeted protein degradation, PROTAC development, and covalent inhibitor design are currently under investigation by several research groups. The compound's commercial availability and well-established synthetic routes further enhance its appeal for medicinal chemistry applications.